Cas no 1804853-46-0 (Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate
• CAS No: 1804853-46-0
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 4796650
• Update Time: 2025-10-13

Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate

• Inchi： 1S/C12H10F3NO2/c1-2-18-10(17)5-7-3-4-9(13)8(6-16)11(7)12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： RNKDTJDJENSMCR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CC=1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate

Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate: A Comprehensive Overview

Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate, with the CAS number 1804853-46-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethyl group, and a fluorine atom attached to a phenyl ring, all of which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug discovery, agrochemicals, and advanced materials development.

The synthesis of Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate involves a multi-step process that typically begins with the preparation of the phenyl ring precursor. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of transition metal catalysts and novel coupling reactions. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for large-scale production.

One of the most intriguing aspects of this compound is its electronic properties. The presence of electron-withdrawing groups such as the cyano and fluorine atoms significantly influences the molecule's reactivity and stability. Recent computational studies have revealed that these groups create a highly polarizable environment around the phenyl ring, which can be exploited in designing new electronic materials. For instance, Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate has shown promise as a building block for organic semiconductors due to its ability to facilitate charge transport.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects against certain enzymes involved in metabolic pathways. Preclinical studies suggest that it could serve as a lead compound for developing new therapeutic agents targeting metabolic disorders. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical trials.

The environmental impact of Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate is another area of active investigation. Researchers are exploring its biodegradability and potential toxicity to aquatic organisms. Early findings indicate that while it exhibits moderate persistence in certain environmental conditions, it does not pose an immediate threat to ecosystems when used responsibly.

From an industrial perspective, the demand for this compound is driven by its versatility in chemical transformations. It serves as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The global market for such intermediates is expected to grow steadily over the next decade, fueled by increasing R&D activities in the chemical industry.

In conclusion, Ethyl 3-cyano-2-difluoromethyl-4-fluorophenylacetate (CAS No: 1804853-46-0) stands out as a multifaceted compound with wide-ranging applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial production. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.